Cas no 55629-96-4 (3-Butenoic acid, 2-oxo-4-phenyl-, ethyl ester, (3E)-)

• Product Name: 3-Butenoic acid, 2-oxo-4-phenyl-, ethyl ester, (3E)-
• CAS No: 55629-96-4
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 351347
• Update Time: 2024-01-28

3-Butenoic acid, 2-oxo-4-phenyl-, ethyl ester, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-oxo-4-phenyl-, ethyl ester, (3E)-

• Inchi： 1S/C12H12O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-9H,2H2,1H3/b9-8+
• InChI Key： JROXCHHVHPOBHU-CMDGGOBGSA-N
• SMILES： C(OCC)(=O)C(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 204.07866

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 318.6±25.0 °C(Predicted)
• PSA: 43.37